Cas no 869220-77-9 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-
• CAS No: 869220-77-9
• MF: C₁₄H₁₁Cl₂N₃
• MW: 292.163240671158
• CID: 1857152
• PubChem ID: 46257765
• Update Time: 2025-06-08

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-
• 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H- Pyrrolo[2,3-d]pyrimidine
• SCHEMBL3157989
• AB01295852-01
• NCGC00292527-01
• 4-Chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• CCG-134768
• VVFHRCVJCUDXNI-UHFFFAOYSA-N
• AKOS001824482
• 869220-77-9
• HMS3442H19

• Inchi： 1S/C14H11Cl2N3/c1-8-9(2)19(11-5-3-4-10(15)6-11)14-12(8)13(16)17-7-18-14/h3-7H,1-2H3
• InChI Key： VVFHRCVJCUDXNI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C1C=CC=C(C=1)Cl)C(C)=C2C

Computed Properties

• Exact Mass: 291.0330028Da
• Monoisotopic Mass: 291.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl- (CAS No. 869220-77-9): An Overview and Recent Advances

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl- (CAS No. 869220-77-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In recent years, extensive research has been conducted to explore the pharmacological properties and potential therapeutic uses of this compound.

The chemical structure of 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine is characterized by a pyrrolopyrimidine core with specific substituents at the 4-, 5-, 6-, and 7-positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chloro substituents at the 4- and 7-positions are particularly noteworthy, as they can influence the compound's interactions with biological targets and its overall pharmacokinetic profile.

Recent studies have highlighted the potential of 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is thought to be mediated through the modulation of viral enzymes and host cell factors that are essential for viral replication.

The pharmacokinetic properties of 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in various disease settings.

In conclusion, 4-chloro-7-(3-chlorophenyl)-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 869220-77-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.